Cas no 1176104-56-5 (6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)

• Product Name: 6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• CAS No: 1176104-56-5
• MF: C₈H₁₂N₂OS₂
• MW: 216.323678970337
• MDL: MFCD11899446
• CID: 4683560
• Update Time: 2025-10-31

6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-[(propan-2-ylsulfanyl)methyl]-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• 6-(Propan-2-ylsulfanylmethyl)-2-sulfanylidene-1H-pyrimidin-4-one
• 6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one

• MDL： MFCD11899446
• Inchi： 1S/C8H12N2OS2/c1-5(2)13-4-6-3-7(11)10-8(12)9-6/h3,5H,4H2,1-2H3,(H2,9,10,11,12)
• InChI Key： HSNBEGKWTRZLMM-UHFFFAOYSA-N
• SMILES： S(CC1=CC(NC(N1)=S)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 98.5

Additional information on 6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one

Recent Advances in the Study of 6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS: 1176104-56-5)

The compound 6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS: 1176104-56-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a tetrahydropyrimidinone core with sulfanyl and propan-2-ylsulfanyl substituents, has been the subject of several studies aimed at elucidating its biological activities, synthetic pathways, and pharmacological potential.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one exhibits promising inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers explored the compound's utility as a scaffold for designing kinase inhibitors. The study highlighted its ability to modulate the activity of protein kinases implicated in cancer progression, opening new avenues for targeted therapy. Structural modifications of the core scaffold were shown to enhance its pharmacokinetic properties, including solubility and metabolic stability.

In addition to its therapeutic potential, recent investigations have also delved into the compound's mechanism of action at the molecular level. A 2023 study in Chemical Biology & Drug Design employed computational modeling and NMR spectroscopy to characterize its interactions with biological targets. The findings revealed that the sulfanylidene moiety plays a critical role in forming hydrogen bonds with active site residues, thereby stabilizing the inhibitor-enzyme complex.

Despite these promising developments, challenges remain in the clinical translation of 6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one. Issues such as off-target effects and bioavailability need to be addressed through further structural optimization and preclinical testing. Ongoing research is also exploring its potential in combination therapies, particularly in the context of multidrug-resistant infections and chronic inflammatory diseases.

In conclusion, the compound 6-(Propan-2-ylsulfanyl)methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS: 1176104-56-5) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Continued research efforts are expected to uncover additional therapeutic opportunities and refine its clinical utility.